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Compound of Interest

Compound Name: Tetrahydrocannabivarin Acetate

Cat. No.: B10854061 Get Quote

Technical Guide: Tetrahydrocannabivarin
Acetate (THCV-O-Acetate)
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific research specifically on Tetrahydrocannabivarin Acetate (THCV-O-

Acetate) is limited. The majority of the available data pertains to its parent compound,

Tetrahydrocannabivarin (THCV). This guide synthesizes the known information on THCV-O-

Acetate and extrapolates potential characteristics and experimental considerations from the

extensive research on THCV. The acetylation of THCV may alter its physicochemical

properties, pharmacokinetics, and pharmacodynamics. All information derived from THCV is

presented as a foundational reference for directing future research on THCV-O-Acetate.

Core Compound Identification
The fundamental chemical identifiers for Tetrahydrocannabivarin Acetate are crucial for

regulatory compliance, procurement, and experimental documentation. Two primary isomers

are recognized, differing by the position of a double bond in the cyclohexene ring.
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Property
∆⁹-Tetrahydrocannabivarin
Acetate

∆⁸-Tetrahydrocannabivarin
Acetate

CAS Number 885123-57-9[1][2]

Not explicitly found; often

grouped with ∆⁹-THCV-O-

Acetate

Molecular Formula C₂₁H₂₈O₃[1][3][4] C₂₁H₂₈O₃[4]

Molecular Weight 328.45 g/mol [3] 328.5 g/mol [4]

Synonyms
1-acetyl-∆⁹-THCV, ∆⁹-THCV

Acetate, THCV Acetate[1]

∆⁸-THCV Acetate, ∆⁸-THV

Acetate[4]

Physicochemical Properties
While specific experimental data for THCV-O-Acetate is not widely available, its properties can

be inferred from its chemical structure and data from suppliers.

Property Value / Description Source

Purity
Typically ≥95% as an analytical

reference standard.
[1][2]

Formulation

Commonly supplied as a

solution in acetonitrile,

sometimes with stabilizers like

DIPEA and ascorbic acid.

[1][4]

Solubility
Soluble in organic solvents

such as acetonitrile.
[2][4]

Experimental Protocols
Detailed experimental protocols for THCV-O-Acetate are not published in peer-reviewed

literature. However, methodologies used for the analysis and synthesis of THCV and other

cannabinoid acetates can be adapted.

Synthesis of Tetrahydrocannabivarin Acetate
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The synthesis of THCV-O-Acetate would logically follow the acetylation of THCV. A general

procedure, adapted from the synthesis of other cannabinoid acetates, is outlined below.

Objective: To acetylate the hydroxyl group of Tetrahydrocannabivarin (THCV) to yield

Tetrahydrocannabivarin Acetate.

Materials:

Tetrahydrocannabivarin (THCV)

Acetic anhydride

An inert solvent (e.g., toluene, dichloromethane)

A basic catalyst (e.g., pyridine or a solid base)

Sodium bicarbonate solution (5%)

Brine solution

Anhydrous magnesium sulfate

Rotary evaporator

Chromatography supplies (silica gel, appropriate solvent system)

Procedure:

Dissolve THCV in an excess of the inert solvent in a round-bottom flask.

Add a molar excess of acetic anhydride to the solution.

Add the basic catalyst to the reaction mixture.

Stir the reaction at room temperature and monitor its progress using Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction by slowly adding the sodium bicarbonate solution.
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Transfer the mixture to a separatory funnel and wash sequentially with sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product via column chromatography on silica gel to isolate pure

Tetrahydrocannabivarin Acetate.

Analytical Methods for Quantification
High-performance liquid chromatography (HPLC) is a standard method for the analysis and

quantification of cannabinoids and their derivatives.[2]

Instrumentation:

HPLC system with a UV or Diode Array Detector (DAD).

C18 reverse-phase column.

Mobile Phase:

A gradient of acetonitrile and water, both containing a small percentage of formic acid (e.g.,

0.1%) to improve peak shape.

Procedure:

Prepare a standard stock solution of THCV-O-Acetate of known concentration.

Create a series of calibration standards by diluting the stock solution.

Prepare the sample for analysis by dissolving it in the mobile phase and filtering it.

Inject the standards and sample onto the HPLC system.

Monitor the elution at a specific wavelength (e.g., 228 nm or 275 nm).

Construct a calibration curve from the peak areas of the standards.
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Quantify the amount of THCV-O-Acetate in the sample by comparing its peak area to the

calibration curve.

Potential Signaling Pathways (Inferred from THCV)
The pharmacological activity of THCV-O-Acetate has not been characterized. However, its

structural similarity to THCV suggests that it may interact with similar biological targets after

potential in-vivo deacetylation. THCV is known to be a neutral antagonist of the cannabinoid

type 1 (CB1) receptor and a partial agonist of the cannabinoid type 2 (CB2) receptor.[5][6] It

also interacts with other receptors, including 5-HT₁A receptors.[4]

Below are diagrams illustrating the established signaling pathway of THCV and a hypothetical

experimental workflow for investigating THCV-O-Acetate.
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Caption: Inferred signaling pathways of THCV, the parent compound of THCV-O-Acetate.
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Caption: Proposed experimental workflow for the investigation of THCV-O-Acetate.
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Future Research Directions
The lack of specific data on Tetrahydrocannabivarin Acetate presents a clear opportunity for

novel research. Key areas for investigation include:

Pharmacokinetic Profiling: Determining the absorption, distribution, metabolism, and

excretion of THCV-O-Acetate, including whether it acts as a prodrug to THCV.

Pharmacodynamic Studies: Characterizing the binding affinities and functional activities of

THCV-O-Acetate at cannabinoid receptors and other potential targets.

In Vivo Efficacy: Evaluating the therapeutic potential of THCV-O-Acetate in animal models of

metabolic disorders, neurological conditions, and inflammation, based on the known effects

of THCV.

Toxicological Assessment: Establishing the safety profile of THCV-O-Acetate through

comprehensive toxicology studies.

This technical guide provides a starting point for researchers and professionals interested in

Tetrahydrocannabivarin Acetate. As new research emerges, this document should be

updated to reflect the growing body of knowledge on this novel cannabinoid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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